Cas no 214221-58-6 (8-ethoxy-1,3-dimethyl-2H,4H-cycloheptacpyrrol-4-one)

8-ethoxy-1,3-dimethyl-2H,4H-cycloheptacpyrrol-4-one structure
214221-58-6 structure
Product Name:8-ethoxy-1,3-dimethyl-2H,4H-cycloheptacpyrrol-4-one
CAS No:214221-58-6
MF:C13H15NO2
MW:217.263703584671
MDL:MFCD01073131
CID:242830
PubChem ID:794664
Update Time:2025-04-19

8-ethoxy-1,3-dimethyl-2H,4H-cycloheptacpyrrol-4-one Chemical and Physical Properties

Names and Identifiers

    • Cyclohepta[c]pyrrol-4(2H)-one,8-ethoxy-1,3-dimethyl-
    • Cyclohepta[c]pyrrol-4(2H)-one, 8-ethoxy-1,3-dimethyl- (9CI)
    • 8-ethoxy-1,3-dimethyl-2H,4H-cycloheptacpyrrol-4-one
    • AB00099660-01
    • BIM-0035637.P001
    • US10252984, Table 2.24
    • SR-01000502172
    • Z56801819
    • Oprea1_403142
    • ChemDiv2_001289
    • 8-ethoxy-1,3-dimethylcyclohepta[c]pyrrol-4(2H)-one
    • HMS1372I13
    • Oprea1_493646
    • SCHEMBL14907785
    • 214221-58-6
    • EU-0013067
    • 8-ethoxy-1,3-dimethyl-2H,4H-cyclohepta[c]pyrrol-4-one
    • EN300-25448785
    • BDBM375063
    • SR-01000502172-1
    • CBMicro_035536
    • CCG-112992
    • AKOS000671573
    • CHEMBL3719088
    • MDL: MFCD01073131
    • Inchi: 1S/C13H15NO2/c1-4-16-11-7-5-6-10(15)12-8(2)14-9(3)13(11)12/h5-7,14H,4H2,1-3H3
    • InChI Key: CPWPSLFCBWJPTL-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=CC(C2=C(C)NC(C)=C21)=O

Computed Properties

  • Exact Mass: 217.11035
  • Monoisotopic Mass: 217.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • PSA: 42.09

8-ethoxy-1,3-dimethyl-2H,4H-cycloheptacpyrrol-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-25448785-0.05g
8-ethoxy-1,3-dimethyl-2H,4H-cyclohepta[c]pyrrol-4-one
214221-58-6 95%
0.05g
$148.0 2024-06-19
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